Cas no 19861-64-4 (2,4-Dichloro-5-cyanobenzoic acid)

• Product Name: 2,4-Dichloro-5-cyanobenzoic acid
• CAS No: 19861-64-4
• MF: C₈H₃Cl₂NO₂
• MW: 216.020920038223
• CID: 5140398
• PubChem ID: 130938626
• Update Time: 2025-10-28

2,4-Dichloro-5-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2,4-dichlorobenzoic acid
• 2,4-Dichloro-5-cyanobenzoic acid
• Benzoic acid, 2,4-dichloro-5-cyano-
• DTXSID001303172
• 19861-64-4
• F71871

• Inchi： 1S/C8H3Cl2NO2/c9-6-2-7(10)5(8(12)13)1-4(6)3-11/h1-2H,(H,12,13)
• InChI Key： AYPJXGQEGIPRRG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C#N)=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 214.9540837g/mol
• Monoisotopic Mass: 214.9540837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1Ų

Additional information on 2,4-Dichloro-5-cyanobenzoic acid

Introduction to 2,4-Dichloro-5-cyanobenzoic Acid (CAS No. 19861-64-4)

2,4-Dichloro-5-cyanobenzoic acid, with the chemical formula C₇H₃Cl₂NO₂, is a significant compound in the field of organic chemistry and pharmaceutical research. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules. This article provides an in-depth exploration of its chemical characteristics, synthetic pathways, and emerging applications in medicinal chemistry.

The molecular structure of 2,4-Dichloro-5-cyanobenzoic acid features a benzoic acid core substituted with two chlorine atoms at the 2- and 4-positions and a cyano group at the 5-position. This arrangement imparts distinct reactivity, making it a versatile building block for further functionalization. The presence of both electron-withdrawing (cyano) and electron-donating (chloro) groups allows for diverse chemical transformations, including nucleophilic aromatic substitution, reduction, and coupling reactions.

In recent years, 2,4-Dichloro-5-cyanobenzoic acid has garnered attention for its role in the development of novel pharmaceuticals. Its derivatives have been explored as potential inhibitors of various enzymatic targets, including kinases and proteases. For instance, modifications of the benzoic acid scaffold have led to compounds with anti-inflammatory and anticancer properties. The chlorine atoms enhance lipophilicity, improving membrane permeability and bioavailability, while the cyano group can serve as a handle for further derivatization.

One notable application of 2,4-Dichloro-5-cyanobenzoic acid is in the synthesis of heterocyclic compounds, which are prevalent in many bioactive molecules. By incorporating this intermediate into pyridine or pyrimidine derivatives, researchers have developed molecules with potent biological activity. For example, recent studies have demonstrated its utility in creating small-molecule inhibitors targeting bacterial resistance mechanisms. The structural rigidity provided by the benzoic acid core enhances binding affinity to biological targets.

The synthetic pathways for 2,4-Dichloro-5-cyanobenzoic acid typically involve chlorination and cyanation reactions on a halogenated benzoic acid precursor. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high selectivity. These methods align with green chemistry principles by minimizing waste and maximizing atom economy.

From a pharmaceutical perspective, derivatives of 2,4-Dichloro-5-cyanobenzoic acid have shown promise in preclinical studies. Researchers are particularly interested in their potential as antimicrobial agents due to rising concerns about drug-resistant pathogens. The cyano group can be hydrolyzed to a carboxylic acid or reduced to an amine, providing multiple avenues for structural diversification. Such flexibility is crucial for optimizing pharmacokinetic profiles and minimizing side effects.

The chemical reactivity of 2,4-Dichloro-5-cyanobenzoic acid also makes it valuable in material science applications. For instance, its ability to form coordination complexes with metal ions has been exploited in catalysis and sensing technologies. These complexes exhibit enhanced stability and selectivity compared to traditional catalysts, offering new possibilities for industrial processes.

In conclusion,2,4-Dichloro-5-cyanobenzoic acid (CAS No. 19861-64-4) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features enable diverse synthetic strategies and biological applications. As research continues to uncover new derivatives and uses,2,4-Dichloro-5-cyanobenzoic acid is poised to remain a cornerstone in the development of innovative chemical solutions.